Cas no 1538531-57-5 (1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid)

• Product Name: 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid
• CAS No: 1538531-57-5
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 5291172
• Update Time: 2025-06-15

1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypropyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid

• Inchi： 1S/C9H12N2O5/c1-16-4-2-3-11-5-6(8(13)14)7(12)10-9(11)15/h5H,2-4H2,1H3,(H,13,14)(H,10,12,15)
• InChI Key： OOJHDKKCLQGORJ-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C(NC(C(C(=O)O)=C1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 350
• XLogP3: -0.2
• Topological Polar Surface Area: 95.9

Additional information on 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid

Comprehensive Overview of 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid (CAS No. 1538531-57-5)

1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid (CAS No. 1538531-57-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique methoxypropyl and dioxopyrimidine moieties, serves as a critical intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in targeting enzymes involved in nucleotide metabolism.

The growing interest in pyrimidine-based compounds like 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid aligns with current trends in precision medicine and antiviral research. Researchers are increasingly exploring its potential applications in designing inhibitors for viral polymerases, given the global focus on antiviral therapies post-pandemic. The compound’s carboxylic acid functionality further enhances its utility in prodrug development, a hot topic in improving drug bioavailability.

From a synthetic chemistry perspective, CAS No. 1538531-57-5 exemplifies the versatility of heterocyclic chemistry. Its 2,4-dioxopyrimidine core is a scaffold frequently employed in medicinal chemistry due to its ability to mimic natural nucleobases. This property is particularly relevant in the context of cancer therapeutics, where pyrimidine analogs are widely investigated for their antimetabolite effects. Recent publications highlight its role in modulating kinase activity, a key area in oncology drug development.

In addition to its pharmaceutical applications, 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid has emerged as a subject of interest in computational chemistry and AI-driven drug design. With the rise of machine learning in molecular modeling, researchers are leveraging its structural data to predict binding affinities against novel targets. This aligns with frequent search queries such as "pyrimidine derivatives in AI drug discovery" and "computational approaches for nucleoside analogs," reflecting the compound’s relevance in cutting-edge research methodologies.

Quality control and analytical characterization of CAS No. 1538531-57-5 are equally critical. Advanced techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity, a topic frequently searched by quality assurance professionals. The compound’s stability under various pH conditions is also a focus area, given its potential formulation challenges in drug delivery systems—a concern often raised in forums discussing preformulation studies for acidic APIs.

Environmental and regulatory aspects of 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid production are increasingly scrutinized. Sustainable synthesis routes using green chemistry principles are being explored to reduce waste generation, addressing the pharmaceutical industry’s push toward eco-friendly practices. This resonates with trending searches like "sustainable synthesis of heterocycles" and "green solvents for API manufacturing."

In summary, 1-(3-Methoxypropyl)-2,4-dioxopyrimidine-5-carboxylic acid (CAS No. 1538531-57-5) represents a multifaceted compound bridging traditional medicinal chemistry and modern technological advancements. Its applications span from antiviral drug design to computational biology, making it a compelling subject for researchers navigating the intersection of chemistry, biology, and data science. As the scientific community continues to unravel its potential, this compound remains a testament to the enduring significance of pyrimidine chemistry in addressing contemporary healthcare challenges.